N-(piperidin-4-yl)pyridin-3-amine dihydrochloride
Overview
Description
“N-(piperidin-4-yl)pyridin-3-amine dihydrochloride” is a useful research compound. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives has been a topic of interest in recent years . For instance, 4-piperidone is reacted with 3-bromo-2-pyrrolidinone in the presence of hydrochloric acid to form N-(4-oxopiperidin-1-yl)-2-pyrrolidin-3-ylpyridin-3-amine. The resulting product is then reacted with 3-aminopyridine in the presence of hydrochloric acid to form N-piperidin-4-yl-2-pyrrolidin-1-ylpyridin-3-amine dihydrochloride.Molecular Structure Analysis
The molecular formula of “this compound” is C10H15N3.2ClH . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidine derivatives are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . Its molecular weight is 250.17 .Mechanism of Action
Target of Action
Compounds with a piperidine nucleus have been known to exhibit a wide range of biological activities, including antiproliferative activity by inhibiting tubulin polymerization .
Mode of Action
It’s worth noting that piperidine derivatives have been reported to interact with their targets through various mechanisms, such as inhibition of enzyme activity .
Result of Action
It’s worth noting that compounds with a piperidine nucleus have been known to exhibit a wide range of biological activities .
Advantages and Limitations for Lab Experiments
N-(piperidin-4-yl)pyridin-3-amine dihydrochloride is a relatively simple compound to synthesize, and is relatively stable in the presence of light, heat, and air. It is also soluble in water, methanol, ethanol, and other organic solvents, making it easy to work with in the laboratory. However, it is toxic and should be handled with care.
Future Directions
N-(piperidin-4-yl)pyridin-3-amine dihydrochloride has potential applications in the treatment of depression, anxiety, and other neurological disorders. Further research is needed to determine the exact mechanism of action of this compound and to identify the most effective dosage and treatment regimen. Additionally, further research is needed to determine the long-term safety and efficacy of this compound in humans. Other potential areas of research include the development of more efficient synthesis methods and the exploration of potential applications in other areas such as cancer treatment and anti-inflammatory therapy.
Synthesis Methods
N-(piperidin-4-yl)pyridin-3-amine dihydrochloride is synthesized through a two-step process. In the first step, the piperidine ring is synthesized by reacting 4-hydroxy-3-methoxybenzaldehyde with piperidine in the presence of a base. In the second step, the pyridine ring is synthesized by reacting 4-hydroxy-3-methoxybenzaldehyde with piperidine in the presence of a base. Finally, the two compounds are combined to form this compound.
Scientific Research Applications
N-(piperidin-4-yl)pyridin-3-amine dihydrochloride is used in research as a reactant in the synthesis of various pharmaceuticals and other compounds. It has also been studied for its biochemical and physiological effects. In particular, it has been studied for its potential to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine. This inhibition has potential applications in the treatment of depression, anxiety, and other neurological disorders.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(piperidin-4-yl)pyridin-3-amine dihydrochloride involves the reaction of 4-piperidin-4-ylpyridine with 3-chloroaniline followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "4-piperidin-4-ylpyridine", "3-chloroaniline", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 4-piperidin-4-ylpyridine in ethanol and add 3-chloroaniline to the solution.", "Step 2: Heat the mixture at reflux for several hours.", "Step 3: Cool the mixture and filter the solid product.", "Step 4: Dissolve the solid product in hydrochloric acid and add sodium hydroxide until the pH is basic.", "Step 5: Filter the resulting precipitate and wash with water.", "Step 6: Dry the product to obtain N-(piperidin-4-yl)pyridin-3-amine.", "Step 7: Dissolve the product in hydrochloric acid and add excess hydrochloric acid to form the dihydrochloride salt.", "Step 8: Filter the resulting precipitate and wash with water.", "Step 9: Dry the product to obtain N-(piperidin-4-yl)pyridin-3-amine dihydrochloride." ] } | |
| 1010827-02-7 | |
Molecular Formula |
C10H17Cl2N3 |
Molecular Weight |
250.2 |
Purity |
0 |
Origin of Product |
United States |
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